Cas no 1113-75-3 (Propanamide, N,N-bis(1-methylethyl)-)

Propanamide, N,N-bis(1-methylethyl)- structure
1113-75-3 structure
Product Name:Propanamide, N,N-bis(1-methylethyl)-
CAS No:1113-75-3
MF:C9H19NO
MW:157.253262758255
CID:1198102
PubChem ID:559380
Update Time:2025-04-20

Propanamide, N,N-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N,N-bis(1-methylethyl)-
    • N,N-di(propan-2-yl)propanamide
    • SCHEMBL4146905
    • ZPRYIGODSARYMN-UHFFFAOYSA-N
    • DTXSID10339878
    • N,N-Diisopropylpropanamide #
    • 1113-75-3
    • AKOS003866446
    • Inchi: 1S/C9H19NO/c1-6-9(11)10(7(2)3)8(4)5/h7-8H,6H2,1-5H3
    • InChI Key: ZPRYIGODSARYMN-UHFFFAOYSA-N
    • SMILES: O=C(CC)N(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 157.14677
  • Monoisotopic Mass: 157.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31

Propanamide, N,N-bis(1-methylethyl)- Related Literature

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